N-(3-carbamoyl-5-propyl-2-thiophenyl)-2-methyl-3-furancarboxamide

• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol
• IUPAC Name: N-(3-carbamoyl-5-propylthiophen-2-yl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C14H16N2O3S/c1-3-4-9-7-11(12(15)17)14(20-9)16-13(18)10-5-6-19-8(10)2/h5-7H,3-4H2,1-2H3,(H2,15,17)(H,16,18)
• InChI Key: CKJLLUXMXMSKGF-UHFFFAOYSA-N
• SMILES: CCCC1=CC(=C(S1)NC(=O)C2=C(OC=C2)C)C(=O)N

Description

N-(3-carbamoyl-5-propyl-2-thiophenyl)-2-methyl-3-furancarboxamide is a member of thiophenes and an aromatic amide.

Scientific Research Applications

• Antibacterial and Antifungal Applications :

  • A study by Siddiqa et al. (2022) explored the synthesis of N-(4-bromophenyl)furan-2-carboxamide and its analogues, demonstrating significant in vitro antibacterial activities against drug-resistant bacteria like A. baumannii, K. pneumoniae, E. cloacae, and S. aureus (Siddiqa et al., 2022).
  • Another research by Chambhare et al. (2003) synthesized N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide, showing potent antibacterial and antimycobacterial activity against various microbial strains (Chambhare et al., 2003).
  • Research by Sowmya et al. (2018) demonstrated that N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides showed potential antibacterial activity against B. subtilis and antifungal activity against A. niger (Sowmya et al., 2018).

• Antitumor Applications :

  • A study by Stevens et al. (1984) investigated the synthesis and chemistry of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, finding it to have curative activity against L-1210 and P388 leukemia (Stevens et al., 1984).

• Chemical Synthesis and Structural Analysis :

  • Nonoyama et al. (1989) worked on the cyclopalladation of N,N-dimethyl-2(OR-3)-furancarboselenoamide to form a chelate with selenium and carbon as donor atoms, contributing to the understanding of chemical structure and reactions involving furancarboxamide derivatives (Nonoyama & Nonoyama, 1989).
  • Prabhuswamy et al. (2016) synthesized 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide and analyzed its crystal structure, adding to the knowledge of its structural properties (Prabhuswamy et al., 2016).

• Development of Pharmacological Agents :

  • The research by Brown et al. (2002) focused on the radiosynthesis of temozolomide, a drug with 8-carbamoyl-3-methylimidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one as a core, for positron emission tomography (PET) studies, highlighting its potential in medical imaging (Brown et al., 2002).

• Fungicidal Activity :

  • Banba et al. (2013) synthesized positional isomers of various aromatic heterocyclic carboxamides, including those with furancarboxamide structures, and examined their fungicidal activity, contributing to agricultural applications (Banba et al., 2013).